Cas no 2680888-40-6 (benzyl N-(2-chloro-6-methylpyridin-3-yl)methylcarbamate)

• Product Name: benzyl N-(2-chloro-6-methylpyridin-3-yl)methylcarbamate
• CAS No: 2680888-40-6
• MF: C₁₅H₁₅ClN₂O₂
• MW: 290.744802713394
• CID: 5636435
• PubChem ID: 165934924
• Update Time: 2025-05-25

benzyl N-(2-chloro-6-methylpyridin-3-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680888-40-6
• benzyl N-[(2-chloro-6-methylpyridin-3-yl)methyl]carbamate
• EN300-28288216
• benzyl N-(2-chloro-6-methylpyridin-3-yl)methylcarbamate

• Inchi： 1S/C15H15ClN2O2/c1-11-7-8-13(14(16)18-11)9-17-15(19)20-10-12-5-3-2-4-6-12/h2-8H,9-10H2,1H3,(H,17,19)
• InChI Key： LZKLYSGGYIOFHR-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C)N=1)CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 290.0822054g/mol
• Monoisotopic Mass: 290.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 51.2Ų

Additional information on benzyl N-(2-chloro-6-methylpyridin-3-yl)methylcarbamate

Benzyl N-(2-chloro-6-methylpyridin-3-yl)methylcarbamate: A Comprehensive Overview

Benzyl N-(2-chloro-6-methylpyridin-3-yl)methylcarbamate, with the CAS number 2680888-40-6, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzyl group with a pyridine ring substituted with chlorine and methyl groups. The methylcarbamate moiety further enhances its chemical versatility, making it a valuable compound in various research and industrial applications.

The synthesis of benzyl N-(2-chloro-6-methylpyridin-3-yl)methylcarbamate involves a series of well-established organic reactions. The starting material typically includes 2-chloro-6-methylpyridine, which undergoes nucleophilic substitution or coupling reactions to introduce the benzyl group. The incorporation of the methylcarbamate group is achieved through carbonyl chemistry, often involving activation of the carboxylic acid derivative followed by nucleophilic attack. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, contributing to the scalability of this compound's production.

One of the most promising applications of benzyl N-(2-chloro-6-methylpyridin-3-yl)methylcarbamate lies in its potential as a bioactive agent. Studies have shown that this compound exhibits modulatory effects on various cellular pathways, particularly those involved in inflammation and oxidative stress. For instance, research published in 2023 demonstrated that this compound can inhibit key enzymes associated with chronic inflammatory diseases, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest its potential as a lead compound for developing novel anti-inflammatory drugs.

In addition to its pharmacological applications, benzyl N-(2-chloro-6-methylpyridin-3-yl)methylcarbamate has shown promise in agrochemicals. Its ability to interfere with insect neurotransmitter systems has been explored in recent studies, highlighting its potential as an environmentally friendly pesticide alternative. Researchers have reported that this compound demonstrates selective toxicity against agricultural pests while showing low toxicity to non-target organisms, making it a sustainable option for pest control.

The environmental impact of benzyl N-(2-chloro-6-methylpyridin-3-yl)methylcarbamate has also been a focus of recent investigations. Studies conducted in controlled laboratory settings have assessed its biodegradability and ecotoxicity. Results indicate that the compound undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment. Furthermore, acute toxicity tests on aquatic organisms reveal low toxicity levels, suggesting that its use in agricultural and pharmaceutical applications could be environmentally benign.

From a structural perspective, benzyl N-(2-chloro-6-methylpyridin-3-yl)methylcarbamate exhibits a fascinating interplay between aromaticity and functional groups. The pyridine ring contributes to the compound's electronic properties, while the substituents—chlorine and methyl groups—introduce steric and electronic effects that influence its reactivity and bioavailability. Computational studies using density functional theory (DFT) have provided insights into the molecular orbitals and interaction patterns of this compound, further aiding in its optimization for specific applications.

Recent advances in analytical techniques have also enhanced our understanding of benzyl N-(2-chloro-6-methylpyridin-3-y1methylcarbamate's physical and chemical properties. High-resolution mass spectrometry (HRMS) has been employed to confirm its molecular formula and purity, while nuclear magnetic resonance (NMR) spectroscopy has provided detailed information about its stereochemistry and dynamic behavior. These techniques have been instrumental in ensuring the accuracy of experimental data and facilitating further research into this compound.

In conclusion, benzyl N-(2-chloro1methylpyridin1methylcarbamate) represents a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool in drug discovery, agrochemical development, and environmental science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academic and industrial sectors.